[5-Nitro-2-(4-ethylpiperazin-1-yl)phenyl]methanol

• IUPAC Name: [2-(4-ethylpiperazin-1-yl)-5-nitrophenyl]methanol
• InChI: InChI=1S/C13H19N3O3/c1-2-14-5-7-15(8-6-14)13-4-3-12(16(18)19)9-11(13)10-17/h3-4,9,17H,2,5-8,10H2,1H3
• InChI Key: GDDIUVGMPVNNNP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])CO
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol
• CAS No.: 1039881-87-2

Description

“[2-(4-Ethylpiperazin-1-yl)phenyl]methanol” is a chemical compound with the CAS Number: 914349-49-8. It has a molecular weight of 220.31 and its IUPAC name is [2- (4-ethyl-1-piperazinyl)phenyl]methanol.

Molecular Structure Analysis

The InChI code for “[2-(4-Ethylpiperazin-1-yl)phenyl]methanol” is 1S/C13H20N2O/c1-2-14-7-9-15 (10-8-14)13-6-4-3-5-12 (13)11-16/h3-6,16H,2,7-11H2,1H3.

Scientific Research Applications

Chemical Reactions and Synthesis

• Solvatochromic Phenolates Synthesis : Nitro-substituted phenyl compounds, after deprotonation, form solvatochromic phenolates exhibiting reversal in solvatochromism, influenced by solute-solvent interactions and hydrogen bonding. This phenomenon is crucial for investigating binary solvent mixtures and solvatochromic switches in solvent mixtures, showcasing the potential of nitro-substituted compounds in analytical chemistry (Nandi et al., 2012).

Biological Activities

• Antimicrobial and Antioxidant Properties : Compounds similar in structure to the target molecule have been synthesized and evaluated for their antimicrobial and antioxidant properties. For example, derivatives of (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone showed notable antimicrobial activity against bacteria, although none showed antifungal activity. Additionally, some derivatives displayed significant antioxidant properties, underscoring the potential of nitro-substituted compounds in developing new antimicrobial and antioxidant agents (Rashmi et al., 2014).

Molecular Docking and Drug Design

• Docking Studies for CNS Receptors : Novel syntheses of substituted benzylpiperazinyl compounds from (S)-serine have shown interaction with central nervous system (CNS) receptors, particularly σ1-receptors. These findings highlight the potential of such compounds in the development of new drugs targeting CNS disorders (Beduerftig et al., 2001).

Synthesis routes and methods

Procedure details

4.24 g of potassium carbonate was added to N-methylpyrrolidone (4.24 mL) solution of 4.24 g of 2-fluoro-5-nitrobenzyl alcohol and 4.24 g of N-ethylpiperazine, and stirred at 140° C. for 14 hours. Water was added to the reaction liquid, and extracted with ethyl acetate. The organic layer was washed with water and saturated saline water in that order, then dried with anhydrous magnesium sulfate, and the solvent was evaporated away under reduced pressure. The crude product was purified through silica gel column chromatography (hexane/ethyl acetate) to obtain the entitled compound as a yellow solid.